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Compound of Interest

Compound Name: INJ-7777120

Cat. No.: B1673073

Essential Safety and Handling Guide for JNJ-
7777120

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.[1]

This guide provides essential safety and logistical information for handling the potent and
selective histamine H4 receptor antagonist, INJ-7777120. All personnel must review the
complete Safety Data Sheet (SDS) provided by the supplier before handling this compound.[1]
This material should be considered hazardous until all toxicological properties are fully
understood.[1]

Immediate Safety and Hazard Information

JNJ-7777120 is a potent bioactive compound. While specific occupational exposure limits have
not been established, its pharmacological activity and the limited toxicological data warrant
stringent safety precautions. The development of INJ-7777120 was halted due to observations
of hypoadrenocorticism toxicity in animal studies (rats and dogs).[2] Therefore, systemic
exposure must be avoided.

Primary Hazards:
 Ingestion: Do not ingest.[1]

 Inhalation: Do not inhale dust or aerosols.[1]
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» Skin and Eye Contact: Avoid contact with eyes and skin.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is mandatory when handling JINJ-7777120. The following
should be worn at all times in the laboratory:

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. Change gloves
immediately if contaminated.

o Eye Protection: Safety glasses with side shields or goggles are mandatory.

o Respiratory Protection: For operations that may generate dust or aerosols (e.g., weighing,
preparing solutions), a properly fitted respirator (e.g., N95 or higher) should be used.

e Body Protection: A lab coat must be worn and kept buttoned. Ensure it is regularly laundered
by a professional service.

Operational Plan: Step-by-Step Handling Procedures

1. Preparation and Engineering Controls:

 All handling of solid INJ-7777120 and preparation of stock solutions should be conducted in
a certified chemical fume hood or a ventilated balance enclosure to minimize inhalation
exposure.

o Ensure a safety shower and eyewash station are readily accessible.

o Prepare all necessary equipment and reagents before starting work to minimize movement
and potential for spills.

2. Weighing the Compound:

e Weigh the solid compound on a calibrated analytical balance within a ventilated enclosure.
o Use appropriate weighing paper or a tared container.
e Handle with care to avoid generating dust.

3. Solution Preparation:

e JNJ-7777120 is supplied as a crystalline solid.[1]
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e Stock solutions can be prepared by dissolving the compound in organic solvents such as
Dimethyl Sulfoxide (DMSO) or ethanol.[1][3]

* When dissolving, add the solvent slowly to the solid to prevent splashing.

o Cap the vial tightly and vortex or sonicate until the solid is fully dissolved.

e Aqueous solutions are not recommended for storage for more than one day.[1]

4., Storage:

» Store the solid compound at -20°C in a tightly sealed container.[1][3]
o Protect from moisture.

Disposal Plan

All waste containing JNJ-7777120 must be treated as hazardous waste.
e Solid Waste:

o Contaminated consumables (e.g., pipette tips, weighing paper, gloves) must be collected
in a dedicated, clearly labeled hazardous waste container.

e Liquid Waste:

o Unused solutions and solvent washes should be collected in a sealed, properly labeled
hazardous waste container. Do not mix with incompatible waste streams.

o Disposal Procedure:

o Follow all local, state, and federal regulations for the disposal of hazardous chemical
waste.

o Arrange for pickup and disposal by a certified hazardous waste management company.

Quantitative Data Summary

The following table summarizes key quantitative data for INJ-7777120. Occupational exposure
limits have not been established for this compound.
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Property Value

Chemical Formula C14H16CINsO
Molecular Weight 277.75 g/mol

CAS Number 459168-41-3
Appearance Crystalline solid[1]
Storage Temperature -20°C[1][3]

DMSO: ~14-94.6 mg/mL][1][3]Ethanol: ~2-15.93
Solubility mg/mL[1][3]1:1 DMF:PBS (pH 7.2): ~0.5
mg/mL[1]

) o Not available. Handle as a potent compound
Occupational Exposure Limits o
and minimize exposure.

Experimental Protocols

This document provides safety and handling guidelines and does not cite specific experimental
protocols. For methodologies related to the biological activity of INJ-7777120, researchers are
directed to the following key publications:

e Thurmond, R.L., et al. (2004). A potent and selective histamine H4 receptor antagonist with
anti-inflammatory properties. Journal of Pharmacology and Experimental Therapeutics,
309(1), 404-413.

e Dunford, P.J., et al. (2006). The histamine H4 receptor mediates allergic airway inflammation
by regulating the activation of CD4+ T cells. The Journal of Immunology, 176(11), 7062-
7070.

Mandatory Visualizations
Safe Handling and Disposal Workflow for INJ-7777120
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Workflow for Safe Handling and Disposal of JNJ-7777120
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Caption: A flowchart illustrating the procedural steps for safely handling and disposing of INJ-
7777120.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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